molecular formula C16H15Cl3 B8633104 1,1'-(4-Chlorobutane-1,1-diyl)bis(4-chlorobenzene) CAS No. 58859-87-3

1,1'-(4-Chlorobutane-1,1-diyl)bis(4-chlorobenzene)

Cat. No.: B8633104
CAS No.: 58859-87-3
M. Wt: 313.6 g/mol
InChI Key: BOPKFSCRJLNFQB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,1'-(4-Chlorobutane-1,1-diyl)bis(4-chlorobenzene) is a useful research compound. Its molecular formula is C16H15Cl3 and its molecular weight is 313.6 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1,1'-(4-Chlorobutane-1,1-diyl)bis(4-chlorobenzene) suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1,1'-(4-Chlorobutane-1,1-diyl)bis(4-chlorobenzene) including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

58859-87-3

Molecular Formula

C16H15Cl3

Molecular Weight

313.6 g/mol

IUPAC Name

1-chloro-4-[4-chloro-1-(4-chlorophenyl)butyl]benzene

InChI

InChI=1S/C16H15Cl3/c17-11-1-2-16(12-3-7-14(18)8-4-12)13-5-9-15(19)10-6-13/h3-10,16H,1-2,11H2

InChI Key

BOPKFSCRJLNFQB-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C(CCCCl)C2=CC=C(C=C2)Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 4,4′-dichlorodiphenylmethane (4.37 g, 18.4 mmol) (Blackwell, J. et all, J. Chem. Soc., 1961, 1405) in dry tetrahydrofuran (50 ml) was treated at 0° C. with butyllithium (12.1 ml of 1.6 M, 19.36 mmol) added dropwise over 15 min. After 15 min, the red solution was then added dropwise to a cold (−78° C.) solution of 1-chloro-3-iodopropane (15.0 g, 73.4 mmol) in dry tetrahydrofuran (120 ml). After 20 min at −78° C., the reaction mixture was quenched by the addition of saturated ammonium chloride (100 ml) and diluted with toluene. The organic phase was washed with brine and dried. The oil obtained after evaporation of the solvent was purified on silica gel (elution hexane-toluene 85:15) and distilled under vacuum to give 2.54 g (44%) of the title material as a clear oil: bp 110-130° C./1.5 torr (air bath temperature).
Quantity
4.37 g
Type
reactant
Reaction Step One
Quantity
15 g
Type
reactant
Reaction Step Two
Quantity
120 mL
Type
solvent
Reaction Step Two
Quantity
12.1 mL
Type
reactant
Reaction Step Three
Quantity
50 mL
Type
solvent
Reaction Step Three
Yield
44%

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